

Extracellular CIRBP as a Damage-Associated Molecular Pattern (DAMP): A Technical Guide

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *Cirtp*
CAS No.: 55673-61-5
Cat. No.: B1240068

[Get Quote](#)

Audience: Researchers, scientists, and drug development professionals.

Abstract: Cold-inducible RNA-binding protein (CIRP) is an 18-kDa stress-induced protein that primarily resides in the nucleus, where it functions as an RNA chaperone.^[1] However, upon cellular stress, injury, or death, CIRP can be released into the extracellular space, where it is termed extracellular CIRP (eCIRP).^{[1][2]} Once outside the cell, eCIRP sheds its homeostatic intracellular role and functions as a potent damage-associated molecular pattern (DAMP), driving inflammatory responses in a host of pathological conditions such as sepsis, hemorrhagic shock, ischemia-reperfusion injury, and pulmonary fibrosis.^{[3][4][5]} This document provides a comprehensive technical overview of eCIRP as a DAMP, detailing its mechanisms of action, associated signaling pathways, quantitative data from preclinical and clinical studies, and key experimental protocols for its investigation.

The Genesis of a DAMP: Release and Recognition

Unlike classically secreted proteins, CIRP lacks a signal peptide and is not released via the conventional endoplasmic reticulum (ER)-Golgi pathway.^{[3][6]} Its release is an active process triggered by stressors like hypoxia, lipopolysaccharides (LPS), and inflammatory mediators, or

passively from necrotic cells.[3] The primary mechanisms of active release involve unconventional pathways such as lysosomal and exosomal secretion.[3][6]

Once in the extracellular milieu, eCIRP interacts with pattern recognition receptors (PRRs) on immune and non-immune cells to initiate an inflammatory cascade. The two principal receptors for eCIRP are:


- **Toll-Like Receptor 4 (TLR4):** eCIRP binds to the TLR4-myeloid differentiation factor 2 (MD2) complex, the canonical receptor for bacterial LPS.[1][2] This interaction is a key driver of eCIRP-mediated inflammation.
- **Triggering Receptor Expressed on Myeloid Cells-1 (TREM-1):** eCIRP is also a newly identified endogenous ligand for TREM-1, an amplifying receptor expressed on neutrophils and macrophages.[3][7] The eCIRP-TREM-1 axis potentiates TLR4 signaling and exacerbates the inflammatory response.[3]

Signaling Pathways and Cellular Consequences

The engagement of TLR4 and TREM-1 by eCIRP triggers a cascade of intracellular signaling events, culminating in a potent pro-inflammatory response.

TLR4-Mediated Signaling

Binding of eCIRP to the TLR4/MD2 complex initiates the MyD88-dependent signaling pathway. This leads to the activation of downstream kinases, ultimately resulting in the phosphorylation and degradation of I κ B α . This releases the transcription factor Nuclear Factor-kappa B (NF- κ B), allowing it to translocate to the nucleus and drive the expression of a wide array of pro-inflammatory genes, including those for cytokines (TNF- α , IL-6, IL-1 β), chemokines, and adhesion molecules (ICAM-1).[1][2][3]



[Click to download full resolution via product page](#)

Fig. 1: eCIRP-TLR4 signaling pathway.


TREM-1 Amplification Loop

eCIRP binding to TREM-1 activates the associated adaptor protein DAP12, leading to the activation of spleen tyrosine kinase (Syk). This signaling pathway synergizes with TLR4 signaling to amplify the production of inflammatory mediators.^[7]

Induction of Cell Death

Beyond cytokine production, eCIRP is a potent inducer of various forms of programmed cell death, which can further propagate inflammation by releasing more DAMPs.

- **Pyroptosis:** In endothelial cells and macrophages, eCIRP can activate the NLRP3 inflammasome, leading to caspase-1 activation and a fiery form of cell death known as pyroptosis.^{[1][3]}
- **Necroptosis:** eCIRP can induce necroptosis in macrophages via mitochondrial DNA damage.^{[1][2]}
- **Ferroptosis:** In sepsis, eCIRP promotes a form of iron-dependent cell death called ferroptosis in macrophages by downregulating the antioxidant enzyme Glutathione Peroxidase 4 (GPX4), leading to the accumulation of lipid reactive oxygen species (ROS).^{[2][8]}



[Click to download full resolution via product page](#)

Fig. 2: eCIRP-induced ferroptosis pathway.

Quantitative Data Summary

The following tables summarize key quantitative data related to eCIRP's function and therapeutic targeting.

Table 1: Circulating eCIRP Levels in Disease

Condition	Species	Sample	Concentration/Level	Finding	Citation
Sepsis (Non-survivors)	Human	Plasma	Median 4.99 ng/mL	Significantly higher than survivors.	[9]
Sepsis (Survivors)	Human	Plasma	Median 1.68 ng/mL	Correlated with APACHE II & SOFA scores.	[9]
Sepsis (CLP model)	Mouse	Serum	Elevated vs. sham	Levels similar to septic patients.	[3]
Alzheimer's Disease	Human	Plasma	~1 ng/mL	Elevated compared to healthy controls (~0.2 ng/mL).	[9]

| Alzheimer's Disease | Human | CSF | ~2.5 ng/mL | Elevated compared to healthy controls (~1.8 ng/mL). |[9] |

Table 2: Receptor Binding Affinities of eCIRP

Ligand	Receptor Component	Method	Dissociation Constant (KD)	Citation
eCIRP	TLR4	BIAcore (SPR)	6.17 x 10 ⁻⁷ M	[9]
eCIRP	MD2	BIAcore (SPR)	3.02 x 10 ⁻⁷ M	[9]
eCIRP	TLR4/MD2 Complex	BIAcore (SPR)	2.39 x 10 ⁻⁷ M	[9]

| eCIRP | TREM-1 | BIAcore (SPR) | 1.17 x 10⁻⁷ M |[7] |

Table 3: In Vitro and In Vivo Effects of Recombinant eCIRP (rmCIRP)

Model System	rmCIRP Dose	Time	Effect	Citation
Mouse Kupffer Cells (in vitro)	0.1 - 1 µg/mL	4 h	Significant increase in IL-6 and TNF-α production.	[8]
RAW 264.7 Macrophages (in vitro)	1 µg/mL	20 h	Highest inhibition of GPX4 expression.	[2]

| C57BL/6 Mice (in vivo) | 5 mg/kg BW | 20 h | Induces systemic inflammation and acute lung injury. |[10] |

Table 4: Efficacy of Therapeutic Agents Targeting eCIRP

Agent	Type	Model	Dose	Efficacy	Citation
Anti-eCIRP Ab	Neutralizing Antibody	Mouse Sepsis (CLP)	2 mg/kg BW	Attenuated inflammation, reduced organ injury, improved survival.	[1][10]
C23	Peptide Inhibitor (eCIRP-MD2)	Mouse Sepsis (CLP)	8 mg/kg BW	Alleviated decrease in lung GPX4 expression.	[2]
M3	Peptide Inhibitor (eCIRP-TREM-1)	Mouse Hepatic I/R	10 mg/kg BW	Reduced AST by 75%, ALT by 67%, LDH by 89%.	[7]
A12	Oligonucleotide Inhibitor	RAW Macrophages	50 - 500 nM	Dose-dependently reduced eCIRP-induced IL-6 and TNF- α .	[3]

| A12 | Oligonucleotide Inhibitor | Mouse Endotoxemia | 500 nmol/kg | Reduced eCIRP-induced serum IL-6 by 42% and TNF- α by 39%. |[3] |

Key Experimental Protocols

Detailed methodologies are crucial for the reproducible study of eCIRP. Below are protocols for fundamental experiments in eCIRP research.

Protocol 1: Quantification of eCIRP in Plasma/Serum by ELISA

This protocol outlines a standard sandwich ELISA for measuring eCIRP concentrations in biological fluids.

- Sample Preparation:
 - Collect whole blood into tubes containing an anticoagulant (e.g., EDTA, heparin) for plasma, or into tubes without additives for serum.[\[11\]](#)
 - For plasma, centrifuge at 1000-3000 x g for 15 minutes at 4°C within 30 minutes of collection.[\[4\]](#)[\[11\]](#)
 - For serum, allow blood to clot at room temperature for 30-120 minutes, then centrifuge at 1000 x g for 20 minutes.[\[4\]](#)
 - Carefully collect the supernatant (plasma or serum) and store in aliquots at -80°C to avoid repeated freeze-thaw cycles.[\[11\]](#)[\[12\]](#)
- ELISA Procedure:
 - Coating: Dilute the capture anti-CIRP antibody in PBS to the recommended concentration. Add 100 µL to each well of a high-binding 96-well plate. Incubate overnight at 4°C.[\[13\]](#)
 - Washing: Wash the plate 3-4 times with 300 µL/well of wash buffer (PBS with 0.05% Tween-20).
 - Blocking: Add 200 µL/well of blocking buffer (e.g., 1% BSA in PBS) and incubate for 1-2 hours at room temperature (RT).[\[14\]](#)
 - Sample Incubation: Wash the plate. Prepare a standard curve using recombinant CIRP. Dilute standards and samples (typically at least 1:2) in an appropriate ELISA diluent. Add 100 µL of standards and samples to the wells. Incubate for 2 hours at RT.[\[13\]](#)
 - Detection Antibody: Wash the plate. Add 100 µL/well of biotinylated detection anti-CIRP antibody diluted to its working concentration. Incubate for 1 hour at RT.[\[13\]](#)
 - Enzyme Conjugate: Wash the plate. Add 100 µL/well of Streptavidin-HRP conjugate. Incubate for 30-60 minutes at RT in the dark.


- Substrate Development: Wash the plate. Add 100 µL/well of TMB substrate. Incubate at RT in the dark until sufficient color develops (5-20 minutes).
- Stopping Reaction: Add 50-100 µL/well of stop solution (e.g., 1 M H₂SO₄).
- Reading: Read the absorbance at 450 nm (with 570 nm wavelength correction if available) on a microplate reader.^[14] Calculate concentrations based on the standard curve.

Protocol 2: In Vitro Macrophage Stimulation with Recombinant eCIRP

This protocol describes how to assess the inflammatory response of macrophages to eCIRP stimulation.

- Cell Culture:
 - Culture macrophages (e.g., RAW 264.7 cell line or primary peritoneal macrophages) in appropriate complete medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin).
 - Plate cells in 24- or 12-well plates at a density to achieve 70-80% confluency on the day of the experiment. Allow cells to adhere overnight.
- Stimulation:
 - The next day, gently remove the culture medium.
 - Add fresh, pre-warmed medium containing the desired final concentration of recombinant murine CIRP (rmCIRP), typically ranging from 0.1 to 5 µg/mL.^{[2][8]} Include a vehicle control (medium with the same buffer used to reconstitute rmCIRP).
 - For inhibitor studies, pre-treat cells with the inhibitor (e.g., anti-TLR4 antibody at 10 µg/mL) for 30-60 minutes before adding rmCIRP.^[2]
 - Incubate the cells for a specified period (e.g., 4 hours for early cytokine response, 20-24 hours for later responses or changes in protein expression).^{[2][8]}
- Downstream Analysis:

- Cytokine Measurement: Carefully collect the cell culture supernatant. Centrifuge to remove any detached cells. Measure cytokine levels (e.g., TNF- α , IL-6) in the supernatant by ELISA (as per Protocol 1, adapted for culture supernatant).
- Western Blot: Wash cells with ice-cold PBS. Lyse the cells in RIPA buffer with protease and phosphatase inhibitors. Determine protein concentration using a BCA assay. Analyze protein expression (e.g., GPX4, p-NF- κ B) by Western blotting.[2]



[Click to download full resolution via product page](#)

Fig. 3: Workflow for in vitro macrophage stimulation.

Protocol 3: Cecal Ligation and Puncture (CLP) Mouse Model of Sepsis

The CLP model is the gold standard for preclinical sepsis research as it closely mimics the polymicrobial peritoneal infection seen in human patients.[15][16]

- Pre-Operative Preparation:
 - Use male C57BL/6 mice (8-12 weeks old).
 - Anesthetize the mouse via intraperitoneal (i.p.) injection of a ketamine/xylazine cocktail. [15] Confirm proper anesthetic depth by lack of pedal reflex.
 - Shave the abdomen and sterilize the area with alternating scrubs of povidone-iodine and 70% ethanol.
- Surgical Procedure:

- Make a 1-2 cm midline laparotomy incision through the skin and peritoneum to expose the abdominal cavity.
- Exteriorize the cecum, being careful not to disrupt the mesenteric blood supply.
- Ligate the cecum with a 3-0 silk suture at a specified distance from the distal tip. The ligation length determines sepsis severity (e.g., ligating 50% of the cecum induces mid-grade sepsis).[16][17]
- Puncture the ligated cecum once or twice with a specific gauge needle (e.g., 18G or 21G). [17] The needle size also modulates severity.
- Gently squeeze the cecum to extrude a small amount of fecal content to ensure patency of the puncture(s).[17]
- Return the cecum to the peritoneal cavity.
- Close the peritoneum and skin in two separate layers using sutures or wound clips.[15]
- Post-Operative Care:
 - Immediately after surgery, provide fluid resuscitation by injecting 1 mL of pre-warmed (37°C) sterile 0.9% saline subcutaneously.[15]
 - Administer an analgesic (e.g., buprenorphine) for pain management.
 - Place the animal in a clean cage on a warming pad to maintain body temperature during recovery.
 - Monitor animals closely for signs of distress. For survival studies, monitor for up to 10 days.[10] For endpoint studies, collect blood and tissues at specified time points (e.g., 20-72 hours post-CLP).[2][10]

Protocol 4: Analysis of eCIRP-TLR4 Binding via Surface Plasmon Resonance (SPR)

SPR is a label-free technique used to measure real-time biomolecular interactions and determine binding kinetics (Kon, Koff) and affinity (KD).[18][19]

- Preparation:
 - Express and purify recombinant proteins (e.g., eCIRP, soluble TLR4, MD2). Ensure high purity and stability.
 - Prepare running buffer (e.g., HBS-EP+ buffer) and immobilization buffers.
- Ligand Immobilization:
 - Select an appropriate sensor chip (e.g., CM5 chip for amine coupling).
 - Activate the sensor surface using a mixture of EDC and NHS.
 - Immobilize the ligand (e.g., TLR4/MD2 complex) to one flow cell by injecting it over the activated surface. The other flow cell is typically used as a reference and is activated and blocked without ligand immobilization.
 - Deactivate any remaining active esters on the surface with an injection of ethanolamine.
- Analyte Binding Analysis:
 - Prepare a series of dilutions of the analyte (e.g., eCIRP) in running buffer, from low to high concentrations.
 - Inject the analyte solutions sequentially over both the ligand-coupled and reference flow cells at a constant flow rate. This is the 'association' phase.
 - After the analyte injection, flow running buffer over the chip to monitor the 'dissociation' phase.[\[20\]](#)
 - Between different analyte concentrations, regenerate the sensor surface with a brief pulse of a low pH buffer (e.g., glycine-HCl) to remove all bound analyte without denaturing the immobilized ligand.
- Data Analysis:
 - The instrument records the binding response in Resonance Units (RU) over time, generating a sensorgram.

- Subtract the reference flow cell data from the active flow cell data to correct for bulk refractive index changes and non-specific binding.
- Fit the corrected sensorgrams to a suitable binding model (e.g., 1:1 Langmuir binding) using analysis software to calculate the association rate constant (k_a), dissociation rate constant (k_d), and the equilibrium dissociation constant ($K_D = k_d/k_a$).[\[20\]](#)

Therapeutic Targeting of eCIRP

Given its central role as a pro-inflammatory mediator, eCIRP has emerged as a promising therapeutic target for a range of inflammatory diseases.[\[3\]](#)[\[4\]](#) The primary strategies involve blocking the interaction of eCIRP with its receptors.

- Neutralizing Antibodies: Polyclonal and monoclonal antibodies against eCIRP have been shown to attenuate organ injury and improve survival in preclinical models of sepsis and ischemia-reperfusion injury.[\[1\]](#)[\[10\]](#)
- Peptide Inhibitors: Small peptides derived from the eCIRP sequence can act as competitive inhibitors.
 - C23: A 15-amino acid peptide that blocks the eCIRP-MD2 interaction, protecting against lung injury and ferroptosis in sepsis.[\[1\]](#)[\[2\]](#)
 - M3: A 7-amino acid peptide that blocks the eCIRP-TREM-1 interaction, reducing inflammation and improving outcomes in hepatic ischemia-reperfusion and sepsis models.[\[7\]](#)
- Oligonucleotide-based Inhibitors:
 - A12: A synthetic 12-mer poly(A) oligonucleotide mimic that selectively binds to the RNA-binding motif of eCIRP, preventing its interaction with TLR4. A12 treatment reduced inflammation and improved survival in a mouse CLP model.[\[3\]](#)

Conclusion and Future Directions

Extracellular CIRP is a critical DAMP that bridges cellular stress and innate immune activation. Its release during injury and infection triggers potent inflammatory signaling through TLR4 and

TREM-1, contributing significantly to the pathophysiology of sepsis and other inflammatory disorders. The quantitative data and experimental protocols provided in this guide offer a robust framework for researchers investigating this important molecule. The development of specific inhibitors targeting the eCIRP-receptor axis holds significant therapeutic potential. Future research should focus on further elucidating the complex roles of eCIRP in chronic diseases, refining therapeutic strategies for clinical translation, and identifying robust biomarkers to guide patient selection for anti-eCIRP therapies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Extracellular CIRP (eCIRP) and Inflammation - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 2. Extracellular CIRP Promotes GPX4-Mediated Ferroptosis in Sepsis - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 3. A synthetic poly(A) tail targeting eCIRP inhibits sepsis - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 4. fn-test.com [fn-test.com]
- 5. Recombinant tumor necrosis factor enhances the proliferative responsiveness of murine peripheral macrophages to macrophage colony-stimulating factor but inhibits their proliferative responsiveness to granulocyte-macrophage colony-stimulating factor - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. benchchem.com [benchchem.com]
- 7. Inhibition of the interaction of TREM-1 and eCIRP attenuates inflammation and improves survival in hepatic ischemia/reperfusion - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 8. Extracellular CIRP promotes Kupffer cell inflammatory polarization in sepsis - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 9. Extracellular Cold-Inducible RNA-Binding Protein: Progress from Discovery to Present - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 10. Extracellular CIRP dysregulates macrophage bacterial phagocytosis in sepsis - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]

- [11. bosterbio.com \[bosterbio.com\]](https://bosterbio.com)
- [12. ELISA Protocol \[protocols.io\]](https://protocols.io)
- [13. mabtech.com \[mabtech.com\]](https://mabtech.com)
- [14. An ELISA Assay for Quantifying Monomeric C-Reactive Protein in Plasma - PMC \[pmc.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov/123456789/)
- [15. Cecal Ligation Puncture Procedure - PMC \[pmc.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov/123456789/)
- [16. Immunodesign of experimental sepsis by cecal ligation and puncture - PubMed \[pubmed.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov/123456789/)
- [17. dergipark.org.tr \[dergipark.org.tr\]](https://dergipark.org.tr)
- [18. Surface Plasmon Resonance Protocol & Troubleshooting - Creative Biolabs \[creativebiolabs.net\]](https://creativebiolabs.net)
- [19. Principle and Protocol of Surface Plasmon Resonance \(SPR\) - Creative BioMart \[creativebiomart.net\]](https://creativebiomart.net)
- [20. pdfs.semanticscholar.org \[pdfs.semanticscholar.org\]](https://pdfs.semanticscholar.org)
- To cite this document: BenchChem. [Extracellular CIRBP as a Damage-Associated Molecular Pattern (DAMP): A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b1240068/docs#extracellular-cirbp-as-a-damage-associated-molecular-pattern-damp-a-technical-guide\]](https://www.benchchem.com/product/b1240068/docs#extracellular-cirbp-as-a-damage-associated-molecular-pattern-damp-a-technical-guide)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)